Cas no 80493-79-4 (4-(3-Amino-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol)

4-(3-Amino-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol is a heterocyclic compound featuring an imidazo[1,2-a]pyridine core with an amino substituent and a methoxyphenol moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its fused bicyclic system enhances stability while allowing for selective functionalization, facilitating applications in drug discovery, particularly for targeting kinase inhibitors or bioactive scaffolds. The phenolic and amino groups offer versatile reactivity for further derivatization, enabling the synthesis of complex molecules. High purity and well-defined structural characteristics ensure reproducibility in synthetic applications. Suitable for use in medicinal chemistry and material science investigations.

4-(3-Amino-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol structure

80493-79-4 structure

Product Name:4-(3-Amino-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol

CAS No:80493-79-4

MF:C₁₄H₁₃N₃O₂

MW:255.271922826767

CID:3073082

PubChem ID:689218

Update Time:2025-06-11

4-(3-Amino-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol Chemical and Physical Properties

Names and Identifiers

- 4-(3-Amino-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol
- 80493-79-4
- 4-(3-aminoimidazo[1,2-{a}]pyridin-2-yl)-2-methoxyphenol
- AG-205/33668052
- AKOS000608931
- MLS001212335
- NSC-768559
- 4-(3-aminoimidazo[1,2-a]pyridin-2-yl)-2-methoxyphenol
- KLGHXLHELHJKEL-UHFFFAOYSA-N
- NSC768559
- CHEMBL1393842
- SR-01000415189-1
- SMR000517213
- HMS2826B09
- Oprea1_205721
- 4-{3-AMINOIMIDAZO[1,2-A]PYRIDIN-2-YL}-2-METHOXYPHENOL
- ChemDiv1_001669
- 4-(3-amino-2-imidazo[1,2-a]pyridinyl)-2-methoxyphenol
- STK746804
- Phenol, 4-(3-aminoimidazo[1,2-a]pyridin-2-yl)-2-methoxy-
- Q27186160
- SR-01000415189
- CS-0319400
- CHEBI:107824
- HMS591L19
- Oprea1_003479
- Inchi： 1S/C14H13N3O2/c1-19-11-8-9(5-6-10(11)18)13-14(15)17-7-3-2-4-12(17)16-13/h2-8,18H,15H2,1H3
- InChI Key： KLGHXLHELHJKEL-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)C1=C(N)N2C=CC=CC2=N1)O

Computed Properties

Exact Mass: 255.100776666Da
Monoisotopic Mass: 255.100776666Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 72.8Å²

4-(3-Amino-imidazo[1,2-a]pyridin-2-yl)-2-methoxy-phenol Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390070-500mg	4-(3-Aminoimidazo[1,2-a]pyridin-2-yl)-2-methoxyphenol	80493-79-4	98%	500mg	￥6657.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390070-1g	4-(3-Aminoimidazo[1,2-a]pyridin-2-yl)-2-methoxyphenol	80493-79-4	98%	1g	￥8702.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390070-2g	4-(3-Aminoimidazo[1,2-a]pyridin-2-yl)-2-methoxyphenol	80493-79-4	98%	2g	￥10029.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390070-5g	4-(3-Aminoimidazo[1,2-a]pyridin-2-yl)-2-methoxyphenol	80493-79-4	98%	5g	￥23299.00	2024-07-28